Cas no 832721-28-5 (1-Pentanaminium, N,N-dimethyl-N-pentyl-, iodide)

• Product Name: 1-Pentanaminium, N,N-dimethyl-N-pentyl-, iodide
• CAS No: 832721-28-5
• MF: C₁₂H₂₈IN
• MW: 313.261896133423
• CID: 674392
• PubChem ID: 71415862
• Update Time: 2025-04-19

1-Pentanaminium, N,N-dimethyl-N-pentyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1-Pentanaminium, N,N-dimethyl-N-pentyl-, iodide
• dimethyl(dipentyl)azanium,iodide
• N,N-Dimethyl-N-pentylpentan-1-aminium iodide
• 832721-28-5
• DTXSID40835272

• Inchi： 1S/C12H28N.HI/c1-5-7-9-11-13(3,4)12-10-8-6-2;/h5-12H2,1-4H3;1H/q+1;/p-1
• InChI Key： OZMXTFRAPNKVGJ-UHFFFAOYSA-M
• SMILES： [I-].[N+](C)(C)(CCCCC)CCCCC

Computed Properties

• Exact Mass: 313.12665g/mol
• Monoisotopic Mass: 313.12665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 95.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų